Cas no 16707-79-2 (Alanine,3-(benzylthio)-N-hippuroyl-, L- (8CI))

• Product Name: Alanine,3-(benzylthio)-N-hippuroyl-, L- (8CI)
• CAS No: 16707-79-2
• MF: C₁₅H₉ClO₂
• MW: 256.68376326561
• CID: 158032
• PubChem ID: 121510
• Update Time: 2025-04-19

Alanine,3-(benzylthio)-N-hippuroyl-, L- (8CI) Chemical and Physical Properties

Names and Identifiers

• Alanine,3-(benzylthio)-N-hippuroyl-, L- (8CI)
• AC1L3N1D
• LS-92439
• Morpholine, 4-benzylthiocarbonyl-
• morpholine-4-carbothioic acid S-benzyl ester
• Phenylthioacetomorpholide
• S-Benzylmorpholinothioformat
• S-Benzyl-N-(benzoyl-glycyl)-L-cystein
• S-Benzyl-N-< benzoyl-glycyl> -L-cystein
• 1640-36-4
• 4-Chloro-2-phenyl-1H-indene-1,3(2H)-dione
• BRN 2115122
• DTXSID60936896
• 1,3-Indandione, 4-chloro-2-phenyl-
• 16707-79-2

• Inchi： 1S/C15H9ClO2/c16-11-8-4-7-10-13(11)15(18)12(14(10)17)9-5-2-1-3-6-9/h1-8,12H
• InChI Key： LSZUITLNNBYFLI-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2C(C(C3C=CC=CC=3)C(C=21)=O)=O

Computed Properties

• Exact Mass: 372.1145
• Monoisotopic Mass: 372.114378
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 9
• Complexity: 474
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 121

Experimental Properties

• Density: 1.293
• Boiling Point: 711.7°Cat760mmHg
• Flash Point: 384.2°C
• Refractive Index: 1.616
• PSA: 95.5